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Compound of Interest

Compound Name: 2-Pyrimidin-2-yl-propionic acid

Cat. No.: B030023

In-Depth Technical Guide: 2-Pyrimidin-2-yl-
propionic acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Pyrimidin-2-yl-propionic acid is a heterocyclic carboxylic acid that holds significance as a
synthetic intermediate in the realm of pharmaceutical and medicinal chemistry.[1] The
pyrimidine core is a fundamental building block in numerous biologically active compounds,
including nucleic acids and a wide array of therapeutic agents. Consequently, derivatives of
pyrimidine are extensively explored for various pharmacological applications, such as
anticancer, anti-inflammatory, antimicrobial, and antiviral therapies.[2][3] This technical guide
provides a comprehensive overview of the available information on 2-Pyrimidin-2-yl-propionic
acid, including its chemical identifiers, and discusses its potential synthetic routes and
biological relevance in the broader context of pyrimidine chemistry.

Chemical Identifiers and Properties

A clear identification of a chemical entity is paramount for research and development. The key
identifiers and physicochemical properties of 2-Pyrimidin-2-yl-propionic acid are summarized
below.
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Identifier/Property Value

CAS Number 819850-16-3[1]

Formal Name a-methyl-2-pyrimidineacetic acid[1]

Molecular Formula C7HsN202[1]

Formula Weight 152.2 g/mol [1]

SMILES CC(C(=0)O)clnccenl[1]

inChi InChl=1S/C7H8N202/c1-5(7(10)11)6-8-3-2-4-9-
6/h2-5H,1H3,(H,10,11)[1]

InChl Key YQMWOWKVXYJINFX-UHFFFAOYSA-N[1]

Physical Form Crystalline solid[1]

Purity >98%][1]

Solubility Soluble in PBS (pH 7.2) at 5 mg/mi[1]

Storage Recommended storage at -20°C[1]

Synthesis and Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of 2-Pyrimidin-2-yl-propionic
acid is not readily available in published literature, a plausible synthetic route can be
conceptualized based on established organic chemistry principles and analogous reactions. A
common approach to introduce a propionic acid moiety to a heterocyclic ring involves the use
of a suitable three-carbon building block.

A hypothetical synthetic workflow is presented below. This diagram illustrates a general, logical
pathway and does not represent a validated experimental protocol.
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Hypothetical Synthesis of 2-Pyrimidin-2-yl-propionic acid

Reactants

Proj nthon Reaction Final Step
(e.g., Reformatsky reagent of ethyl 2-bromopropionate) Intermediate Product

Ethyl 2-(pyrimidin-2-yl)propanoate

Click to download full resolution via product page

Caption: Hypothetical synthetic workflow for 2-Pyrimidin-2-yl-propionic acid.

Biological and Pharmacological Context

Direct biological activity data for 2-Pyrimidin-2-yl-propionic acid is not extensively
documented in publicly available research. Its primary role is cited as a synthetic intermediate
for pharmaceutical synthesis.[1] However, the pyrimidine nucleus is a cornerstone of numerous
biologically active molecules, and the introduction of a carboxylic acid moiety can significantly
influence a molecule's pharmacokinetic and pharmacodynamic properties.

The diverse biological activities associated with pyrimidine derivatives are vast and well-
documented. These include:

» Anticancer Activity: Many pyrimidine analogs are developed as antimetabolites that interfere
with nucleic acid synthesis, thereby inhibiting the proliferation of cancer cells.[2][4]

e Anti-inflammatory Effects: Certain pyrimidine derivatives have been shown to possess anti-
inflammatory properties.[2][5]
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» Antimicrobial and Antiviral Properties: The pyrimidine scaffold is present in several
antimicrobial and antiviral drugs.[2][3]

The potential for 2-Pyrimidin-2-yl-propionic acid to serve as a precursor for novel
therapeutics is significant. The propionic acid group can be further functionalized, for instance,
by forming amides or esters, to generate a library of compounds for biological screening.

The following diagram illustrates the central role of the pyrimidine core in the development of
various therapeutic agents.
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Caption: The pyrimidine core as a scaffold for diverse therapeutic agents.

Conclusion

2-Pyrimidin-2-yl-propionic acid is a valuable chemical intermediate with a well-defined
chemical identity. While specific experimental and biological data for this compound are sparse
in the public domain, its structural components—a pyrimidine ring and a propionic acid side
chain—are features of many pharmacologically important molecules. For researchers and drug
development professionals, 2-Pyrimidin-2-yl-propionic acid represents a versatile starting
material for the synthesis of novel compounds with the potential for a wide range of therapeutic
applications. Further research into the synthesis and biological evaluation of derivatives of this
compound is a promising avenue for the discovery of new medicines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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